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Compound of Interest

Compound Name: 3-Tolylboronic acid

Cat. No.: B102311 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe laboratory environment. This

document provides essential safety and logistical information for the proper disposal of 3-
Tolylboronic acid (also known as 3-Methylphenylboronic acid), a common reagent in life

science research.

Safety and Hazard Information
3-Tolylboronic acid is classified with the following hazards:

Skin Irritation (Category 2): Causes skin irritation.

Serious Eye Irritation (Category 2A): Causes serious eye irritation.

Specific Target Organ Toxicity — Single Exposure (Category 3): May cause respiratory

irritation.

Precautionary measures include avoiding breathing in dust, fumes, or vapors, and ensuring

thorough washing of skin after handling. It is crucial to use this chemical in well-ventilated

areas.
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Property Value Source

Molecular Formula C₇H₉BO₂

Molecular Weight 135.96 g/mol

Melting Point 160-162 °C [1]

CAS Number 17933-03-8

Personal Protective Equipment (PPE)
When handling 3-Tolylboronic acid, the following personal protective equipment should be

used:

Eye/Face Protection: Wear safety goggles with side-shields.[2]

Hand Protection: Use impervious gloves.

Skin and Body Protection: Wear appropriate protective clothing.

Respiratory Protection: If ventilation is inadequate, use a suitable respirator (e.g., N95 dust

mask).[1]

Spill and Emergency Procedures
In the event of a spill, avoid dust formation and prevent the chemical from entering drains.[3]

Spills should be swept up and shoveled into suitable, closed containers for disposal.[4][5]

First-Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.

In Case of Skin Contact: Immediately wash off with plenty of soap and water. If skin irritation

occurs, get medical advice.[3]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing. If eye irritation persists, seek medical

attention.[4]
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If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a physician.[2]

Disposal Protocol
Waste material must be disposed of in accordance with national and local regulations.

Chemicals should be left in their original containers, and not mixed with other waste.

Uncleaned containers should be handled in the same manner as the product itself. The final

disposal should be carried out by an approved waste disposal plant.[3][4]

Below is a general workflow for the proper disposal of 3-Tolylboronic acid.
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Waste Collection
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Final Disposal

Ensure Proper PPE is Worn
(Gloves, Goggles, Lab Coat)

Designate a Specific Waste Container
for 3-Tolylboronic Acid

Transfer Waste 3-Tolylboronic Acid
into the Designated Container

Securely Seal the Container

Label the Container Clearly
'Waste 3-Tolylboronic Acid'

Store in a Well-Ventilated,
Designated Chemical Waste Area

Keep Away from Incompatible Materials
(Strong Oxidizing Agents, Strong Acids)

Arrange for Pickup by an
Approved Waste Disposal Service

Complete all Necessary
Waste Manifest Documentation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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